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Compound of Interest

Compound Name: Cholesteryl Heneicosanoate

Cat. No.: B15601101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cholesteryl heneicosanoate is a cholesteryl ester, a class of lipids crucial for the transport

and storage of cholesterol in biological systems. While less common than other cholesteryl

esters, its properties as a long-chain saturated fatty acid ester of cholesterol make it a valuable

tool in various research applications, including its use as an internal standard in analytical

chemistry. This technical guide provides a comprehensive overview of Cholesteryl
Heneicosanoate, including its chemical properties, a representative synthesis protocol, and its

role in biochemical pathways.

Chemical and Physical Properties
While a specific CAS number for Cholesteryl Heneicosanoate is not readily available in

common chemical databases, its identity can be defined by its chemical structure—the ester

formed from cholesterol and heneicosanoic acid (C21:0). Its physicochemical properties can be

reliably estimated based on data from homologous long-chain saturated cholesteryl esters.
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Property Value (Estimated) Reference Compounds

Molecular Formula C48H86O2 -

Molecular Weight 699.2 g/mol -

CAS Number Not assigned

Cholesteryl Eicosanoate (C20):

2573-03-7[1], Cholesteryl

Behenate (C22): 61510-09-6

Physical State Solid at room temperature [1]

Melting Point (°C) ~85-90

Based on Cholesteryl

Eicosanoate (85 °C)[1] and

trends in long-chain esters.

Solubility

Soluble in nonpolar organic

solvents (e.g., chloroform,

hexane); Insoluble in water.

General property of cholesteryl

esters.

Experimental Protocols
Synthesis of Cholesteryl Heneicosanoate
A general and efficient method for the synthesis of long-chain cholesteryl esters involves the

esterification of cholesterol with the corresponding fatty acid. The following protocol is adapted

from established methods for similar compounds.

Materials:

Cholesterol

Heneicosanoyl chloride (or heneicosanoic acid)

Anhydrous pyridine (or another suitable base and solvent)

Anhydrous nonpolar solvent (e.g., toluene or dichloromethane)

Triphenylphosphine-sulfur trioxide adduct (for acid-catalyzed reaction)
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Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

Preparation of Heneicosanoyl Chloride (if starting from the acid):

In a round-bottom flask, dissolve heneicosanoic acid in an excess of thionyl chloride.

Reflux the mixture for 2-3 hours.

Remove the excess thionyl chloride under reduced pressure to obtain heneicosanoyl

chloride.

Esterification:

Dissolve cholesterol and a slight molar excess of heneicosanoyl chloride in anhydrous

pyridine or a mixture of an anhydrous nonpolar solvent and a base (e.g., triethylamine).

Stir the reaction mixture at room temperature overnight.

Alternatively, for an acid-catalyzed reaction, cholesterol and heneicosanoic acid can be

heated in toluene with a catalytic amount of triphenylphosphine-sulfur trioxide adduct.

Work-up and Purification:

Quench the reaction by slowly adding water.

Extract the product with a nonpolar solvent (e.g., diethyl ether or hexane).

Wash the organic layer sequentially with dilute hydrochloric acid (to remove pyridine),

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.
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Purify the crude product by column chromatography on silica gel, using a gradient of

hexane and ethyl acetate as the eluent.

Characterization:

Confirm the identity and purity of the synthesized Cholesteryl Heneicosanoate using

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
Cholesteryl heneicosanoate can be used as an internal standard for the quantification of

other lipids. A general workflow for its analysis is as follows:

Sample Preparation GC-MS Analysis Data Analysis

Lipid Extraction
(e.g., Folch method)

Addition of Cholesteryl
Heneicosanoate (Internal Standard)

Derivatization (optional,
e.g., silylation) Injection into GC Chromatographic Separation Electron Ionization (EI) Mass Detection Peak Integration Quantification relative to

Internal Standard

Click to download full resolution via product page

Caption: General workflow for the analysis of lipids using Cholesteryl Heneicosanoate as an

internal standard by GC-MS.

Signaling Pathways and Biological Relevance
Cholesteryl esters are central to lipid metabolism. They are synthesized from cholesterol and

fatty acids and are the primary form for cholesterol storage within cells and for its transport in

lipoproteins.

Cholesterol Esterification and Transport
The esterification of cholesterol is a key step in preventing its cytotoxicity and in managing its

cellular levels.
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Caption: Simplified pathway of cholesterol esterification and transport.
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Key Enzymes and Proteins:

ACAT (Acyl-CoA:cholesterol acyltransferase): An intracellular enzyme that catalyzes the

formation of cholesteryl esters from cholesterol and fatty acyl-CoA.

LCAT (Lecithin-cholesterol acyltransferase): An enzyme in the bloodstream, associated with

high-density lipoprotein (HDL), that esterifies cholesterol.

CETP (Cholesteryl ester transfer protein): Facilitates the transfer of cholesteryl esters from

HDL to other lipoproteins like very-low-density lipoprotein (VLDL) and low-density lipoprotein

(LDL).

CEH (Cholesteryl ester hydrolase): Catalyzes the hydrolysis of cholesteryl esters back to

free cholesterol and fatty acids.

The use of specific cholesteryl esters like Cholesteryl Heneicosanoate in research, for

instance as internal standards in lipidomics, is critical for accurately quantifying changes in lipid

profiles, which can be indicative of various metabolic states and diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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